Research Area
  • GSK8573
    GSK8573
    • Cat. No.:
    • B607867
    • CAS No.:
    • 1693766-04-9
    • Molecular Formula:
    • C20H21NO3
    • Molecular Weight:
    • 323.392
    Description
    GSK8573 is the inactive control of GSK-2801.
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  • GSK8612
    GSK8612
    • Cat. No.:
    • B607868
    • CAS No.:
    • Molecular Formula:
    • C17H17BrF3N7O2S
    • Molecular Weight:
    • 520.3 g/mol
    Description
    GSK8612 is a potent and highly selective TBK1 inhibitor. GSK8612 inhibited recombinant TBK1 with an average pIC50 of 6.8 in a biochemical functional assay. In THP1 cells, GSK8612 was able to inhibit secretion o...
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  • GSK864
    GSK864
    • Cat. No.:
    • B607869
    • CAS No.:
    • Molecular Formula:
    • C30H31FN6O4
    • Molecular Weight:
    • 558.6 g/mol
    Description
    GSK864 is an allosteric inhibitor of mutant isocitrate dehydrogenase 1 (IDH1;  IC50s = 9, 15, and 17 nM for IDH1 mutants R132C, R132H, and R132G, respectively). It is moderately selective for mutant IDH1 ov...
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  • GSK8814
    GSK8814
    • Cat. No.:
    • B607871
    • CAS No.:
    • Molecular Formula:
    • C28H35F2N5O3
    • Molecular Weight:
    • 527.6 g/mol
    Description
    GSK8814 is a chemical probe for the ATAD2/2B bromodomain, with a binding constant pKd=8.1 as measured by ITC (Bamborough et al, 2016). GSK8814 displaces acetylated H4 peptide from the ATAD2 bromodomain with pIC5...
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  • GSK-923295
    GSK-923295
    • Cat. No.:
    • B607873
    • CAS No.:
    • 1088965-37-0
    • Molecular Formula:
    • C32H38ClN5O4
    • Molecular Weight:
    • 592.1 g/mol
    Description
    GSK-923295 is a small-molecule inhibitor of the mitotic kinesin centromere-associated protein E (CENP-E), and the third novel drug candidate to arise from Cytokinetics' broad strategic alliance with GlaxoSmithKl...
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  • GSK9311
    GSK9311
    • Cat. No.:
    • B607875
    • CAS No.:
    • Molecular Formula:
    • C24H31N5O3
    • Molecular Weight:
    • 437.5 g/mol
    Description
    GSK9311 is a potent and highly selective inhibitor of the BRPF bromodomain (BRPDF1 pIC50 = 6.0;  BRPDF2 pIC50 = 4.3). The BRPF (Bromodomain and PHD Fingercontaining) protein family are important scaffoldin...
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  • Gsk-J1
    Gsk-J1
    • Cat. No.:
    • B607885
    • CAS No.:
    • 1373422-53-7
    • Molecular Formula:
    • C22H23N5O2
    • Molecular Weight:
    • 389.4 g/mol
    Description
    3-[[2-(2-pyridinyl)-6-(1,2,4,5-tetrahydro-3-benzazepin-3-yl)-4-pyrimidinyl]amino]propanoic acid is an organonitrogen heterocyclic compound.
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  • GSK J5 HCl
    GSK J5 HCl
    • Cat. No.:
    • B607886
    • CAS No.:
    • Molecular Formula:
    • C24H28ClN5O2
    • Molecular Weight:
    • 454.0 g/mol
    Description
    GSK J5 HCl is the inactive isomer of GSK J4.
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  • GW284543
    GW284543
    • Cat. No.:
    • B607892
    • CAS No.:
    • Molecular Formula:
    • C23H20N2O3
    • Molecular Weight:
    • 372.4 g/mol
    Description
    GW284543, also known as UNC10225170; , is a potent and selective MEK5 inhibitor with the potential for cancer treatment.
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  • PARP14 inhibitor H10
    PARP14 inhibitor H10
    • Cat. No.:
    • B607907
    • CAS No.:
    • Molecular Formula:
    • C24H27N7O7S
    • Molecular Weight:
    • 557.6 g/mol
    Description
    H10 is a PARP14 inhibitor that binds both the nicotinamide and adenine sites on PARP14. H10 inhibits PARP14 and induces apoptosis in HepG2 and RPMI-8226 in cancer cells in vitro....
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